Cas no 1261904-32-8 (4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid)

• Product Name: 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid
• CAS No: 1261904-32-8
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18319571
• CID: 2762469
• PubChem ID: 53225489
• Update Time: 2025-06-10

4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319571
• 4-(2-FLUORO-5-METHYLPHENYL)-3-HYDROXYBENZOIC ACID
• 1261904-32-8
• 2'-Fluoro-2-hydroxy-5'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• A1-72896
• DTXSID30689221
• 2'-Fluoro-2-hydroxy-5'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid, 95%
• 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid

• MDL： MFCD18319571
• Inchi： 1S/C14H11FO3/c1-8-2-5-12(15)11(6-8)10-4-3-9(14(17)18)7-13(10)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： GWWPRRZZOBWRFX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid

Introduction to 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid (CAS No. 1261904-32-8)

4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid, also known by its CAS number 1261904-32-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and a hydroxybenzoic acid moiety. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid is C₁₅H₁₂FO₃. Its molecular weight is approximately 268.25 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various laboratory and industrial applications.

In recent years, 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The antioxidant properties of 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid have also been extensively investigated. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative stress-induced damage. These findings suggest that 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid could be a valuable candidate for the development of novel therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the realm of cancer research, 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid has shown potential as an anticancer agent. A study published in the journal Cancer Research in 2020 reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells while sparing normal cells. These results highlight the potential of 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid as a lead compound for further drug development in oncology.

Beyond its biological activities, the synthetic accessibility of 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid has also been a focus of research. Several synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One notable method involves the coupling reaction between 3-hydroxybenzoic acid and 2-fluoro-5-methylbromobenzene using palladium-catalyzed conditions. This approach not only simplifies the synthesis but also enhances the yield and purity of the final product.

The safety profile of 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid has been evaluated through various toxicological studies. Preclinical data indicate that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 4-(2-Fluoro-5-methylphenyl)-3-hydroxybenzoic acid (CAS No. 1261904-32-8) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Ongoing studies continue to explore its therapeutic applications and synthetic optimization, positioning it as a valuable lead compound for future drug development.